Cas no 162857-55-8 (2H-Pyran-5-carboxaldehyde,3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)- (9CI))

2H-Pyran-5-carboxaldehyde,3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)- (9CI) structure
162857-55-8 structure
Product Name:2H-Pyran-5-carboxaldehyde,3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)- (9CI)
CAS No:162857-55-8
MF:C11H12O5
MW:224.209983825684
CID:173144
PubChem ID:6442270
Update Time:2025-04-19

2H-Pyran-5-carboxaldehyde,3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-5-carboxaldehyde,3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)- (9CI)
    • 5-(hydroxymethyl)-4-methoxy-6-oxo-2-[(E)-prop-1-enyl]pyran-3-carbaldehyde
    • Multiforisin A
    • CHEBI:213696
    • 2H-Pyran-5-carboxaldehyde, 3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)-
    • 162857-55-8
    • Inchi: 1S/C11H12O5/c1-3-4-9-7(5-12)10(15-2)8(6-13)11(14)16-9/h3-5,13H,6H2,1-2H3/b4-3+
    • InChI Key: GWOSIAKMGPKVAC-ONEGZZNKSA-N
    • SMILES: O1C(C(CO)=C(C(C=O)=C1/C=C/C)OC)=O

Computed Properties

  • Exact Mass: 224.06846
  • Monoisotopic Mass: 224.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83
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